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Compound of Interest

Compound Name: VA5

cat. No.: B15580924

Essential Safety and Handling Guide for VA5

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
VA5, a corrosive cleaning and descaling agent containing nitric acid. Adherence to these
procedures is essential to ensure personnel safety and regulatory compliance in the laboratory
environment.

Immediate Safety Concerns

VAS is classified as a corrosive material that can cause severe skin burns and eye damage.[1]
The primary hazardous component is nitric acid, a strong oxidizing agent.[1] Inhalation of
vapors can irritate the respiratory system, and higher exposures may lead to serious lung
conditions such as pulmonary edema.[1] It is crucial to handle VA5 in a well-ventilated area,
preferably within a chemical fume hood, to minimize the risk of inhalation.[2]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the primary defense
against exposure to VA5. The following table summarizes the required PPE for handling this
substance.
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PPE Component MateriallType Specification Protection Against
) Chemical-resistant gloves Direct skin contact, chemical
Hand Protection .
(Butyl, Neoprene, or Viton) burns
. Chemical splash goggles and
Eye & Face Protection Splashes to the eyes and face

a face shield

] Chemical-resistant apron over Splashes and contamination of
Body Protection ]
a lab coat personal clothing

Footwear Closed-toe shoes Spills and splashes

Glove Selection and Breakthrough Times

The choice of glove material is critical for adequate protection. Breakthrough time is the time it
takes for a chemical to permeate through the glove material. The following table provides
breakthrough time data for various glove materials when in contact with nitric acid. It is
recommended to use gloves with a breakthrough time of greater than 8 hours for prolonged
handling.[1]

. Concentration of Breakthrough Time .
Glove Material o ) ] Rating
Nitric Acid (minutes)

Butyl 70% > 480 Excellent[3]
Neoprene 70% > 480 Excellent[4]

Viton 65% > 480 Excellent[5]

Nitrile 70% Not Recommended Not Recommended]6]
Latex 70% Not Recommended Not Recommended][6]

This data is a guideline. On-site testing is crucial to determine safe usage under specific
laboratory conditions.

Occupational Exposure Limits for Nitric Acid
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Regulatory bodies have established occupational exposure limits for nitric acid to protect
laboratory personnel.

) . Short-Term Immediately
o Time-Weighted o .
Organization Exposure Limit Dangerous to Life
Average (TWA)

(STEL) or Health (IDLH)
OSHA (PEL) 2 ppm (8-houn)[1][2]

4 ppm (15-minute)[1]
NIOSH (REL) 2 ppm (10-houn)[1][7] 7] 25 ppm[1][7]
ACGIH (TLV) 2 ppm (8-hourn)[1] 4 ppm[1]

Procedural Guidance: Handling VA5

A systematic approach to handling VA5 is crucial for safety. The following workflow outlines the
key steps from preparation to disposal.
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Preparation

1. Prepare Work Area
(Fume Hood, Spill Kit Ready)

Spill Response:

2. Don Appropriate PPE - Evacuate Area
(Gloves, Goggles, Apron) - Notify Supervisor

Proceed to Handling

Handling
Y

1
1
1
1
1
1
1
1
1
1
1
1
1
1
1
1
1
| - Use Spill Kit
1
1
1
1
1
1
1
1
1
1
1
1
1
1
1

3. Handle VA5
(Dispense, Use)

After Use

Post-Handling & Disposal

4. Decontaminate Surfaces

5. Doff PPE Correctly

6. Dispose of Waste
(Neutralize, Follow Regulations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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